Cas no 2171681-65-3 (4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171681-65-3
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5951541
• PubChem ID: 165536596
• Update Time: 2025-11-06

4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(2,3-dimethylthiomorpholin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1515816
• 2171681-65-3

• Inchi： 1S/C25H28N2O5S/c1-15-16(2)33-12-11-27(15)24(30)22(13-23(28)29)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,11-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： CXGMVMXBWICGST-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)C1C

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171681-65-3)

4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by its CAS number 2171681-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a morpholine moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound is highly intricate, featuring a central 4-oxobutanoic acid backbone that is modified at both the 3-position and the 4-position. The 3-position incorporates an Fmoc-amino group, which is a common protective group used in peptide synthesis but also serves as a versatile handle for further chemical modifications. The 4-position is substituted with a 2,3-dimethylthiomorpholin-4-yl group, which introduces both steric hindrance and electronic effects that can influence the compound's reactivity and biological activity.

One of the most compelling aspects of 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is its potential application in the development of novel therapeutic agents. The morpholine ring is known for its ability to enhance solubility and bioavailability, while the Fmoc group provides a site for selective chemical manipulation. These features make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such complex molecules with greater accuracy. Studies have suggested that the 2,3-dimethylthiomorpholin-4-yl substituent may play a crucial role in modulating the compound's interaction with biological receptors. This has opened up new avenues for investigating its potential as an agonist or antagonist in various therapeutic contexts.

The fluorenylmethoxycarbonyl (Fmoc) moiety in the compound's structure not only serves as a protective group but also contributes to its overall stability. This stability is particularly important in pharmaceutical applications where long-term storage and shelf life are critical factors. Additionally, the presence of an amino acid derivative at the 3-position suggests that this compound could be further modified to explore its role in enzyme inhibition or receptor binding.

In light of recent research, 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have indicated that compounds with similar structural features may interact with cytokine receptors or intracellular signaling pathways involved in inflammation. This aligns with the growing interest in developing small-molecule inhibitors that can selectively target inflammatory responses without causing systemic side effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful protection-deprotection strategies to ensure that each functional group is introduced at the correct position without interfering with subsequent modifications. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and byproduct formation.

The use of CAS No. 2171681-65-3 as an identifier ensures clarity and precision in scientific communication. This standardized nomenclature system allows researchers worldwide to accurately reference and discuss this compound, facilitating collaboration and knowledge exchange across different laboratories and disciplines.

Future research directions for 4-(2,3-dimethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-4 oxobutanoic acid may include exploring its role in treating neurological disorders or cancer. The ability to modify its structure while maintaining key pharmacophoric features offers a flexible platform for designing molecules with tailored biological activities. Additionally, investigating its interactions with metal ions or other small molecules could uncover novel mechanisms of action that could be exploited for therapeutic benefit.

In conclusion, 4-(2,3-dimethylthiomorpholin - 4 - yl ) - 3 - { ( ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - o x o b u t a n o i c a c i d ( C A S N o . 2 1 7 1 6 8 1 - 6 5 - 3 ) represents a fascinating example of how complex molecular structures can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it a valuable subject for further research and development in pharmaceutical chemistry.